Fermium
Overview
Description
Fermium is an actinoid atom and a f-block element atom.
A man-made radioactive actinide with atomic symbol Fm, and atomic number 100. Its known isotopes range from 244-254 and 256-258. Its valence can be +2 or +3. Like einsteinium, it was discovered in 1952 in the debris from a thermonuclear explosion.
Properties
CAS No. |
7440-72-4 |
|---|---|
Molecular Formula |
Fm |
Molecular Weight |
257.09511 g/mol |
IUPAC Name |
fermium |
InChI |
InChI=1S/Fm |
InChI Key |
MIORUQGGZCBUGO-UHFFFAOYSA-N |
SMILES |
[Fm] |
Canonical SMILES |
[Fm] |
Key on ui other cas no. |
7440-72-4 |
Synonyms |
Fermium |
Origin of Product |
United States |
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